Cas no 2172482-69-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172482-69-6
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6195943
• PubChem ID: 165572671
• Update Time: 2025-06-16

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1564344
• 2172482-69-6

• Inchi： 1S/C25H24N4O6/c1-29-10-20(22(28-29)24(31)32)26-23(30)19-11-34-13-21(19)27-25(33)35-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-10,18-19,21H,11-13H2,1H3,(H,26,30)(H,27,33)(H,31,32)
• InChI Key： DMRVBBCKNBANRB-UHFFFAOYSA-N
• SMILES： O1CC(C(NC2=CN(C)N=C2C(=O)O)=O)C(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 132Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172482-69-6)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172482-69-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMOA for brevity, is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an oxolane ring, and a pyrazole core. The unique combination of these structural elements endows FMOA with a range of potential applications in drug development and biological studies.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This property makes FMOA particularly valuable in the synthesis of complex peptides and peptidomimetics, where precise control over the amino acid sequence and functional groups is crucial. Recent advancements in SPPS have further highlighted the importance of FMOA, as it allows for the efficient and scalable production of therapeutic peptides with high purity and yield.

The oxolane ring, also known as tetrahydrofuran (THF), is a versatile cyclic ether that can participate in various chemical reactions. In the context of FMOA, the oxolane ring contributes to the compound's overall stability and solubility properties. These characteristics are essential for optimizing the pharmacokinetic profile of potential drug candidates, ensuring that they can effectively reach their intended biological targets.

The pyrazole core is a five-membered heterocyclic ring containing two nitrogen atoms. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of a pyrazole moiety in FMOA suggests that this compound may exhibit similar biological effects, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have explored the potential therapeutic applications of FMOA and related compounds. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that FMOA derivatives exhibited potent anti-inflammatory activity in vitro and in vivo models of inflammatory diseases. The researchers found that these compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as novel anti-inflammatory agents.

Another area of interest is the use of FMOA in cancer research. A 2022 study published in Cancer Research demonstrated that FMOA derivatives could selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism underlying this selective activity is thought to involve the modulation of specific signaling pathways involved in cell cycle regulation and apoptosis.

In addition to its therapeutic potential, FMOA has also been investigated for its use as a tool compound in chemical biology studies. The ability to selectively modify or label specific biomolecules using FMOA derivatives has opened new avenues for understanding complex biological processes at the molecular level. For example, a 2023 study published in Nature Chemical Biology utilized FMOA-based probes to investigate protein-protein interactions involved in cellular signaling pathways.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, formation of the oxolane ring, and coupling with pyrazole derivatives. Advances in synthetic methods have made it possible to produce FMOA with high efficiency and purity, facilitating its use in various research applications.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172482-69-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a potential therapeutic agent or tool compound in chemical biology studies.